Cas no 852-38-0 (2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole)

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole structure

852-38-0 structure

Product Name:2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole

CAS No:852-38-0

MF:C₂₀H₁₄N₂O

MW:298.33796453476

MDL:MFCD00003100

CID:40067

PubChem ID:24855611

Update Time:2025-07-31

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole
- 2-(4-Biphenylyl)-5-phenyl-1,3,4-oxadiazole
- 2-phenyl-5-(4-phenylphenyl)-1,3,4-oxadiazole
- 5-(4'-Biphenylyl)-2-phenyl-1,3,4-oxadiazole
- 5-PHENYL-2-(4-BIPHENYLYL)-1,3,4-OXADIAZOLE, SCINTILLATION GRADE
- PBD
- 2-(4-Biphenylyl)-5-phenyloxadiazole
- 4-oxadiazole, 2-[1,1'-biphenyl]-4-yl-5-phenyl-3
- 1,3,4-Oxadiazole, 2-(4-biphenylyl)-5-phenyl- (6CI, 8CI)
- 2-[1,1′-Biphenyl]-4-yl-5-phenyl-1,3,4-oxadiazole (ACI)
- 2-(4-Biphenyl)-5-phenyl-1,3,4-oxadiazole
- 2-(p-Biphenyl)-5-phenyl-1,3,4-oxadiazole
- 2-p-Biphenylyl-5-phenyl-1,3,4-oxadiazole
- 2-Phenyl-5-(4-biphenylyl)-1,3,4-oxadiazole
- 2-Phenyl-5-(4′-biphenylyl)-1,3,4-oxadiazole
- 2-Phenyl-5-p-biphenylyl-1,3,4-oxadiazole
- 5-(4′-Biphenylyl)-2-phenyl-1,3,4-oxadiazole
- 5-p-Biphenylyl-2-phenyl-1,3,4-oxadiazole
- NSC 24858
- Phenyl-2-p-biphenylyl-5-oxadiazole-1,3,4
- InChI=1/C20H14N2O/c1-3-7-15(8-4-1)16-11-13-18(14-12-16)20-22-21-19(23-20)17-9-5-2-6-10-17/h1-14H
- 1,4-Oxadiazole, 2-(4-biphenylyl)-5-phenyl-
- 1,4-Oxadiazole, 2-[1,1'-biphenyl]-4-yl-5-phenyl-
- EINECS 212-712-0
- MFCD00003100
- BCP11407
- 5-Phenyl-2-(4-biphenylyl)-1,3,4-oxadiazole
- NSC24858
- US7R82695E
- NS00038871
- SCHEMBL46424
- 2-([1,1-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole
- 2-(biphenyl-4-yl)-5-phenyl-1,3,4-oxadiazole
- AS-68398
- 1,3,4-Oxadiazole, 2-(1,1'-biphenyl)-4-yl-5-phenyl-
- 1,3,4-Oxadiazole, 2-[1,1'-biphenyl]-4-yl-5-phenyl-
- HY-59021
- 2-[1,1'-Biphenyl]-4-yl-5-phenyl-1,3,4-oxadiazole #
- DA-59982
- 2-{[1,1'-BIPHENYL]-4-YL}-5-PHENYL-1,3,4-OXADIAZOLE
- 2-Phenyl-5-diphenyl-1,3,4-oxadiazol
- 1,3,4-Oxadiazole, 2-(4-biphenylyl)-5-phenyl-
- CS-0006544
- 852-38-0
- 2-(1,1'-BIPHENYL)-4-YL-5-PHENYL-1,3,4-OXADIAZOLE
- 2-(4-Biphenylyl)-5-phenyl-1,3,4-oxadiazole, 98%
- AKOS003575205
- NSC-24858
- WMAXWOOEPJQXEB-UHFFFAOYSA-
- E77615
- UNII-US7R82695E
- 2-Biphenyl-4-yl-5-phenyl-1,3,4-oxadiazole
- DTXSID3061213
- MDL： MFCD00003100
- Inchi： 1S/C20H14N2O/c1-3-7-15(8-4-1)16-11-13-18(14-12-16)20-22-21-19(23-20)17-9-5-2-6-10-17/h1-14H
- InChI Key： WMAXWOOEPJQXEB-UHFFFAOYSA-N
- SMILES： N1=C(C2C=CC=CC=2)OC(C2C=CC(C3C=CC=CC=3)=CC=2)=N1

Computed Properties

Exact Mass: 298.11100
Monoisotopic Mass: 298.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 355
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.7
Topological Polar Surface Area: 38.9A^2

Experimental Properties

Color/Form: Colorless crystalline powder
Density: 1.1743 (rough estimate)
Melting Point: 167-169 °C (lit.)
Boiling Point: 439.76°C (rough estimate)
Flash Point: 240.7±20.8 °C
Refractive Index: 1.5700 (estimate)
PSA: 38.92000
LogP: 5.07060
Solubility: Soluble in toluene and xylene,Insoluble in water.When the acid or alkali solution is heateddecomposition.

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22-S24/25
Storage Condition：Store at 4°C,-4At ℃Store…Better

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-AJ617-1g	2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole	852-38-0	98%	1g	￥336.0	2022-02-28
Alichem	A019113504-5g	2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole	852-38-0	95%	5g	$234.00	2023-08-31
Chemenu	CM185818-5g	2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole	852-38-0	95%	5g	$210	2021-08-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B120835-5g	2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole	852-38-0	98%	5g	¥773.90	2023-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B803568-1g	2-(4-Biphenylyl)-5-phenyl-1,3,4-oxadiazole	852-38-0	98%	1g	￥230.00	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B803568-5g	2-(4-Biphenylyl)-5-phenyl-1,3,4-oxadiazole	852-38-0	98%	5g	￥716.40	2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B803568-25g	2-(4-Biphenylyl)-5-phenyl-1,3,4-oxadiazole	852-38-0	98%	25g	￥2,941.20	2022-09-29
Ambeed	A850324-250mg	2-([1,1-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole	852-38-0	98%	250mg	$22.0	2025-04-16
Ambeed	A850324-1g	2-([1,1-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole	852-38-0	98%	1g	$40.0	2025-04-16
Ambeed	A850324-5g	2-([1,1-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole	852-38-0	98%	5g	$126.0	2025-04-16

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Production Method

Production Method 1

3597-91-9

613-94-5

852-38-0

Reaction Conditions

1.1 Reagents: Tetraethylammonium bromide , N-Hydroxyphthalimide , Tetraethylammonium p-toluenesulfonate Solvents: Acetonitrile , 2,2,2-Trifluoroethanol ; 3 h, 25 °C
1.2 7 h, 25 °C

Reference

Electrochemical one-pot synthesis of five-membered azaheterocycles via [4 + 1] cyclization

Wang, Qiang; Wang, Xincan; Liu, Qiang; Xie, Guanqun; Ding, Shujiang; et al, Organic Chemistry Frontiers, 2020, 7(23), 3912-3917

Production Method 2

100989-00-2

852-38-0

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 10 h, reflux
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized

Reference

17O NMR studies of substituted 1,3,4-oxadiazoles

Gierczyk, Blazej; Zalas, Maciej; Kazmierczak, Marcin; Grajewski, Jakub; Pankiewicz, Radoslaw; et al, Magnetic Resonance in Chemistry, 2011, 49(10), 648-654

Production Method 3

613-94-5

3218-36-8

852-38-0

Reaction Conditions

1.1 Reagents: Tetrabutylammonium iodide , Sodium carbonate Catalysts: Ferrocene , Platinum Solvents: Dimethylformamide , Water ; 6 h, 25 °C

Reference

Electrocatalytic synthesis of 2,5-disubstituted 1,3,4-oxadiazoles

Li, Mengfan; Wang, Rong; Hao, Wenjuan; Jiang, Bo, Youji Huaxue, 2020, 40(6), 1540-1548

Production Method 4

100989-00-2

852-38-0

Reaction Conditions

1.1 Reagents: Trichloroacetonitrile , Triphenylphosphine (polymer-supported) Solvents: Acetonitrile ; 20 min, 150 °C

Reference

A simple and efficient one step synthesis of 1,3,4-oxadiazoles utilizing polymer-supported reagents and microwave heating

Wang, Ying; Sauer, Daryl R.; Djuric, Stevan W., Tetrahedron Letters, 2006, 47(1), 105-108

Production Method 5

412956-37-7

852-38-0

Reaction Conditions

1.1 Reagents: Potassium carbonate , Hydrogen peroxide Catalysts: Iodine Solvents: Dimethyl sulfoxide , Water ; rt; 7 h, rt

Reference

Iodine-catalysed oxidative cyclization of acylhydrazones to 2,5-substituted 1,3,4-oxadiazoles

Majji, Ganesh; Rout, Saroj Kumar; Guin, Srimanta; Gogoi, Anupal; Patel, Bhisma K., RSC Advances, 2014, 4(11), 5357-5362

Production Method 6

613-94-5

3218-36-8

852-38-0

Reaction Conditions

1.1 Solvents: tert-Butanol ; 2 - 3 h, reflux; reflux → 0 °C
1.2 Reagents: Sodium hypochlorite Solvents: Water ; 1 - 2 h, rt

Reference

Sodium hypochlorite-mediated synthesis of 2,5-disubstituted 1,3,4-oxadiazoles from hydrazides and aldehydes

Paidi, Karuna Raman; Kolli, Murali Krishna; Reddy, Eeda Koti; Pedakotla, Venkata Ramana, Chemistry of Heterocyclic Compounds (New York, 2020, 56(3), 371-376

Production Method 7

591-50-4

7188-38-7

18622-23-6

852-38-0

Reaction Conditions

1.1 Reagents: Sodium acetate Catalysts: 1,3-Bis(diphenylphosphino)propane , Palladium chloride Solvents: Dimethylformamide ; 3 h, 130 °C

Reference

Palladium-catalyzed one-pot synthesis of diazoles via tert-butyl isocyanide insertion

Fan, Xiang-Yuan; Jiang, Xiao; Zhang, Ying; Chen, Zhen-Bang; Zhu, Yong-Ming, Organic & Biomolecular Chemistry, 2015, 13(41), 10402-10408

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Raw materials

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Preparation Products

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole (852-38-0)

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Cas no 852-38-0 (2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole)

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Security Information

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Pricemore >>

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Raw materials

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Preparation Products

2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole Related Literature

Related Categories

852-38-0 (2-([1,1'-Biphenyl]-4-yl)-5-phenyl-1,3,4-oxadiazole) Related Products